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Compound of Interest

Compound Name: 5-Hydroxy-3, 7-dimethoxyflavone

Cat. No.: B1239686

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and
analysis of 5-Hydroxy-3,7-dimethoxyflavone, a naturally occurring polymethoxyflavone. This
document is intended to serve as a valuable resource for researchers, scientists, and
professionals in the field of drug development and natural product chemistry.

Introduction

5-Hydroxy-3,7-dimethoxyflavone is a flavonoid that has been isolated from various plant
sources, notably from the rhizomes of Kaempferia parviflora (black ginger).[1] Flavonoids, a
broad class of plant secondary metabolites, are of significant interest to the scientific
community due to their diverse and potent biological activities. This particular flavone has been
reported to exhibit inhibitory activity against Ca2+ signal-mediated cell-cycle regulation in
yeast. Understanding its structural and spectroscopic properties is crucial for its identification,
characterization, and further investigation into its therapeutic potential.

Spectroscopic Data

The following tables summarize the key spectroscopic data for 5-Hydroxy-3,7-
dimethoxyflavone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: *H-NMR Spectroscopic Data of 5-Hydroxy-3,7-dimethoxyflavone
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Proton Position Chemical Shift (5) Multiplicity Coupling Constant
Ppm (9) Hz

H-6 6.35 d 21

H-8 6.45 d 21

H-2', H-6' 8.04 dd 8.0, 1.6

H-3', H-5' 7.50 m

H-4 7.55 m

3-OCHs 3.87 s

7-OCHs 3.86 s

5-OH 12.5 s

Solvent: CDCIs. Data adapted from a study on metabolites from Kaempferia parviflora.[2]

Table 2: 3C-NMR Spectroscopic Data of 5-Hydroxy-3,7-dimethoxyflavone
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Carbon Position Chemical Shift (6) ppm
C-2 156.02
C-3 139.75
C-4 179.05
C-5 162.10
C-6 97.00
C-7 165.66
C-8 91.50
C-9 157.00
C-10 106.50
C-1 131.00
Cc-2' 128.00
C-3 128.80
C-4' 131.50
C-5' 128.80
C-6' 128.00
3-OCHs 60.10
7-OCHs 56.00

Solvent: CDCIs. Data adapted from a study on metabolites from Kaempferia parviflora.[2]

Mass Spectrometry (MS)

Mass spectrometry data for 5-Hydroxy-3,7-dimethoxyflavone is consistent with its molecular
formula C17H140s5 and a molecular weight of 298.29 g/mol .

Table 3: Mass Spectrometry Data for 5-Hydroxy-3,7-dimethoxyflavone
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Technique lonization Mode Observed m/z Interpretation

ESI-MS Positive 299.0917 [M+H]*

Note: This data is based on the expected mass and common fragmentation patterns of
flavonoids. Specific experimental mass spectra for this compound were not detailed in the
reviewed literature.

Infrared (IR) Spectroscopy

The IR spectrum of 5-Hydroxy-3,7-dimethoxyflavone is expected to show characteristic
absorption bands for its functional groups.

Table 4: Predicted FT-IR Absorption Bands for 5-Hydroxy-3,7-dimethoxyflavone

Wavenumber (cm~?) Functional Group Vibrational Mode
~3400 O-H (phenolic) Stretching
~3050 C-H (aromatic) Stretching
~2950, ~2850 C-H (methyl) Stretching
~1655 C=0 (y-pyrone) Stretching
~1610, ~1580, ~1500 C=C (aromaitic) Stretching
~1250, ~1050 C-O (ether and phenol) Stretching

Note: This is a predicted spectrum based on the functional groups present in the molecule. For
comparison, the structurally similar isomer 5,7-Dimethoxy-3-hydroxyflavone shows
characteristic IR peaks.[3]

UV-Visible (UV-Vis) Spectroscopy
The UV-Vis spectrum of flavonoids typically exhibits two major absorption bands, referred to as
Band | (300-400 nm) and Band Il (240-280 nm).

Table 5: Predicted UV-Vis Absorption Maxima for 5-Hydroxy-3,7-dimethoxyflavone
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Solvent Band | (Amax, hm) Band Il (Amax, hm)

Methanol ~330-350 ~270

Note: The exact absorption maxima can be influenced by the solvent and substitution pattern.
This prediction is based on the general spectral characteristics of flavones with similar
oxygenation patterns.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of
flavonoids like 5-Hydroxy-3,7-dimethoxyflavone.

Sample Preparation

For spectroscopic analysis, 5-Hydroxy-3,7-dimethoxyflavone is typically isolated and purified
from its natural source, such as Kaempferia parviflora, using chromatographic techniques like
column chromatography and preparative thin-layer chromatography.[4] The purity of the
isolated compound is then confirmed before spectroscopic analysis.

NMR Spectroscopy

1H and 3C-NMR spectra are recorded on a high-resolution NMR spectrometer (e.g., 400 or 500
MHz). The purified sample is dissolved in a deuterated solvent, commonly chloroform-d
(CDCIs) or dimethyl sulfoxide-de (DMSO-de), containing a small amount of tetramethylsilane
(TMS) as an internal standard. 1D (*H, 13C) and 2D (COSY, HSQC, HMBC) NMR experiments
are conducted to enable the complete assignment of proton and carbon signals.

Mass Spectrometry

Mass spectra are typically acquired using a mass spectrometer coupled with a
chromatographic system, such as liquid chromatography (LC-MS) or gas chromatography (GC-
MS). Electrospray ionization (ESI) is a common soft ionization technique used for flavonoids,
which allows for the detection of the molecular ion. High-resolution mass spectrometry (HRMS)
can be employed to confirm the elemental composition of the molecule.

Infrared (IR) Spectroscopy
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FT-IR spectra are recorded using an FT-IR spectrometer. The sample can be prepared as a
KBr pellet or analyzed using an Attenuated Total Reflectance (ATR) accessory. The spectrum is
typically recorded in the range of 4000-400 cm~1.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis absorption spectra are recorded on a UV-Vis spectrophotometer. The purified
compound is dissolved in a spectroscopic grade solvent, such as methanol or ethanol, to
obtain a dilute solution. The spectrum is scanned over a wavelength range of 200-600 nm.

Visualization of Experimental Workflow

The following diagram illustrates a typical experimental workflow for the isolation and
spectroscopic analysis of 5-Hydroxy-3,7-dimethoxyflavone.
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Caption: Experimental workflow for the isolation and spectroscopic analysis of 5-Hydroxy-3,7-
dimethoxyflavone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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